Cas no 938515-51-6 (N1-(3,4-DIMETHYLPHENYL)-BETA-ALANINAMIDE)

N1-(3,4-Dimethylphenyl)-beta-alaninamide is a synthetic organic compound featuring a beta-alaninamide backbone substituted with a 3,4-dimethylphenyl group at the N1 position. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound exhibits enhanced stability due to the steric and electronic effects of the dimethylphenyl moiety, facilitating its use in selective derivatization reactions. Its well-defined molecular architecture allows for precise modifications, supporting applications in drug discovery and material science. The compound is typically characterized by high purity and consistent performance, ensuring reliability in experimental and industrial processes.

N1-(3,4-DIMETHYLPHENYL)-BETA-ALANINAMIDE structure

938515-51-6 structure

Product Name:N1-(3,4-DIMETHYLPHENYL)-BETA-ALANINAMIDE

CAS No:938515-51-6

MF:C₁₁H₁₇ClN₂O

MW:228.718481779099

MDL:MFCD09726174

CID:1087300

PubChem ID:47000802

Update Time:2025-06-12

N1-(3,4-DIMETHYLPHENYL)-BETA-ALANINAMIDE Chemical and Physical Properties

Names and Identifiers

- 3-Amino-N-(3,4-dimethylphenyl)propanamide
- N~1~-(3,4-dimethylphenyl)-beta-alaninamide(SALTDATA: HCl)
- NULL
- N1-(3,4-DIMETHYLPHENYL)-BETA-ALANINAMIDE
- MFCD13194004
- N1-(3,4-Dimethylphenyl)-beta-alaninamide hydrochloride
- 3-AMINO-N-(3,4-DIMETHYLPHENYL)PROPANAMIDE HYDROCHLORIDE
- N~1~-(3,4-dimethylphenyl)-beta-alaninamide hydrochloride
- N~1~-(3,4-dimethylphenyl)-beta-alaninamidehydrochloride
- 1269394-19-5
- N~1~-(3,4-dimethylphenyl)-beta-alaninamide
- 3-amino-N-(3,4-dimethylphenyl)propanamide;hydrochloride
- 938515-51-6
- SCHEMBL12333957
- AKOS000104161
- MDL： MFCD09726174
- Inchi： 1S/C11H16N2O.ClH/c1-8-3-4-10(7-9(8)2)13-11(14)5-6-12;/h3-4,7H,5-6,12H2,1-2H3,(H,13,14);1H
- InChI Key： DNILXIPDZDYGPP-UHFFFAOYSA-N
- SMILES： Cl.O=C(CCN)NC1C=CC(C)=C(C)C=1

Computed Properties

Exact Mass: 228.1029409g/mol
Monoisotopic Mass: 228.1029409g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 194
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.1Å²
XLogP3: 1.6

N1-(3,4-DIMETHYLPHENYL)-BETA-ALANINAMIDE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-899279-1.0g	N1-(3,4-DIMETHYLPHENYL)-BETA-ALANINAMIDE	938515-51-6	95%	1.0g	$0.0	2023-03-17
Enamine	EN300-899279-1g	N1-(3,4-DIMETHYLPHENYL)-BETA-ALANINAMIDE	938515-51-6	95%	1g	$0.0	2023-09-01

N1-(3,4-DIMETHYLPHENYL)-BETA-ALANINAMIDE Related Literature

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2. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

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3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N1-(3,4-DIMETHYLPHENYL)-BETA-ALANINAMIDE

Recent Advances in the Study of N1-(3,4-DIMETHYLPHENYL)-BETA-ALANINAMIDE (CAS: 938515-51-6)

In recent years, the compound N1-(3,4-DIMETHYLPHENYL)-BETA-ALANINAMIDE (CAS: 938515-51-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of N1-(3,4-DIMETHYLPHENYL)-BETA-ALANINAMIDE has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation to achieve higher efficiency. The compound's structural elucidation has been confirmed through nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, ensuring its chemical integrity for further pharmacological evaluations.

Pharmacological studies have revealed that N1-(3,4-DIMETHYLPHENYL)-BETA-ALANINAMIDE exhibits notable activity as a modulator of specific biological pathways. In vitro assays have demonstrated its affinity for certain receptor targets, suggesting potential applications in neurodegenerative diseases and inflammatory conditions. Furthermore, preliminary in vivo studies in animal models have shown promising results in terms of bioavailability and low toxicity, making it a viable candidate for further drug development.

Recent clinical research has explored the therapeutic potential of this compound in treating chronic pain and metabolic disorders. Its mechanism of action appears to involve the regulation of key enzymes and signaling pathways, which could pave the way for novel treatment strategies. However, further studies are required to fully understand its pharmacokinetics and pharmacodynamics in human subjects.

In conclusion, N1-(3,4-DIMETHYLPHENYL)-BETA-ALANINAMIDE (CAS: 938515-51-6) represents a promising area of research in the pharmaceutical industry. Its unique chemical properties and biological activities make it a compelling subject for future investigations. Continued research efforts will be essential to unlock its full therapeutic potential and translate these findings into clinical applications.